Cas no 362595-93-5 (Benzenamine, N,N-dimethyl-4-[2,2':6',2''-terpyridin]-4'-yl-)

Benzenamine, N,N-dimethyl-4-[2,2':6',2''-terpyridin]-4'-yl- structure
362595-93-5 structure
Product Name:Benzenamine, N,N-dimethyl-4-[2,2':6',2''-terpyridin]-4'-yl-
CAS No:362595-93-5
MF:C23H20N4
MW:352.431704521179
CID:1474601
PubChem ID:11100268
Update Time:2025-04-20

Benzenamine, N,N-dimethyl-4-[2,2':6',2''-terpyridin]-4'-yl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, N,N-dimethyl-4-[2,2':6',2''-terpyridin]-4'-yl-
    • 4-(2,6-Dipyridin-2-ylpyridin-4-yl)-N,N-dimethylaniline
    • D96161
    • N,N-DIMETHYL-4-[6-(PYRIDIN-2-YL)-[2,2'-BIPYRIDIN]-4-YL]ANILINE
    • DTXSID00455218
    • 362595-93-5
    • SCHEMBL12907125
    • Inchi: 1S/C23H20N4/c1-27(2)19-11-9-17(10-12-19)18-15-22(20-7-3-5-13-24-20)26-23(16-18)21-8-4-6-14-25-21/h3-16H,1-2H3
    • InChI Key: PPTBTZUMFUTBOK-UHFFFAOYSA-N
    • SMILES: N(C)(C)C1C=CC(=CC=1)C1C=C(C2C=CC=CN=2)N=C(C2C=CC=CN=2)C=1

Computed Properties

  • Exact Mass: 352.169
  • Monoisotopic Mass: 352.16879665g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 4
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 41.9Ų

Experimental Properties

  • PSA: 41.91
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